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Compound of Interest

Compound Name: N, 3-dimethylbenzamide

Cat. No.: B1606553

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,3-Dimethylbenzamide is a chemical compound that belongs to the class of substituted
benzamides. While not as extensively documented in historical scientific literature as some of
its isomers, it serves as a valuable intermediate in the synthesis of more complex molecules,
particularly in the fields of agrochemicals and pharmaceuticals. This technical guide provides a
comprehensive overview of N,3-dimethylbenzamide, focusing on its synthesis,
physicochemical properties, and spectroscopic characterization. Due to a lack of extensive
research on its specific biological functions, this paper will focus on its role as a chemical
building block.

Physicochemical and Spectroscopic Data

The fundamental properties of N,3-dimethylbenzamide are summarized in the tables below,
providing a clear reference for researchers.

Table 1: Physicochemical Properties of N,3-Dimethylbenzamide
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Property Value

CAS Number 74786-81-5

Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

IUPAC Name N,3-dimethylbenzamide

Synonyms 3—MethyI—N—me.thyIbenzamide, N-Methyl-3-
methylbenzamide

Melting Point 48-49 °C

Table 2: Spectroscopic Data of N,3-Dimethylbenzamide

Spectroscopy Data

5 =756 (s, 1H), 7.53-7.50 (m, 1H), 7.22-7.21
1H NMR (400 MHz, CDCls) (m, 2H), 6.74 (s, 1H), 2.92 (d, J = 6.0 Hz, 3H),
2.30 (s, 3H)

0=168.7,138.2, 134.9, 132.2, 128.4, 127.3,

13C NMR (100 MHz, CDCIs) 123.8. 26.8. 21.3

Synthesis of N,3-Dimethylbenzamide

The most common and straightforward method for the synthesis of N,3-dimethylbenzamide is
through the nucleophilic acyl substitution reaction between 3-methylbenzoyl chloride and
methylamine. This reaction is efficient and proceeds with high yield.

Experimental Protocol: Synthesis via Acyl Chloride

Materials:
e 3-Methylbenzoyl chloride

» Methylamine (e.g., 40% solution in water or as a gas)
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e Anhydrous diethyl ether or dichloromethane (DCM)

e Agueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Stirring apparatus

e Separatory funnel

» Rotary evaporator

Procedure:

¢ Reaction Setup: In a round-bottom flask, dissolve 3-methylbenzoyl chloride in a suitable
anhydrous solvent such as diethyl ether or dichloromethane under an inert atmosphere (e.g.,
nitrogen or argon). Cool the solution to 0 °C using an ice bath.

» Addition of Methylamine: Slowly add an excess of methylamine solution to the stirred
solution of 3-methylbenzoyl chloride. If using methylamine gas, it can be bubbled through the
solution. The reaction is exothermic, so a slow addition rate is crucial to maintain the
temperature at O °C.

o Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion of the reaction, quench the mixture by adding water. Transfer the
mixture to a separatory funnel.

o Extraction and Washing: Wash the organic layer sequentially with water, aqueous sodium
bicarbonate solution to neutralize any excess acid, and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator
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to yield the crude N,3-dimethylbenzamide.

 Purification: The crude product can be further purified by recrystallization or column
chromatography to obtain the pure N,3-dimethylbenzamide.

Work-up & Purification Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for N,3-dimethylbenzamide.

Role as a Chemical Intermediate

N,3-Dimethylbenzamide is primarily utilized as an intermediate in the synthesis of more
complex molecules. For instance, it is a precursor in the preparation of certain agrochemicals
and pharmaceutical candidates. The amide functionality and the substituted benzene ring
provide a versatile scaffold for further chemical modifications.

Conclusion

While the discovery and history of N,3-dimethylbenzamide are not prominently featured in
scientific literature, its utility as a synthetic intermediate is evident. This guide provides
researchers and drug development professionals with the essential technical information
regarding its synthesis, characterization, and properties. The detailed experimental protocol
and structured data tables serve as a practical resource for the laboratory synthesis and
application of this compound.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1606553#n-3-
dimethylbenzamide-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1606553#n-3-dimethylbenzamide-discovery-and-history
https://www.benchchem.com/product/b1606553#n-3-dimethylbenzamide-discovery-and-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

